N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)but-2-ynamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)but-2-ynamide
• InChI: InChI=1S/C18H21NO3/c1-3-6-17(20)19(18(2)9-4-5-10-18)12-14-7-8-15-16(11-14)22-13-21-15/h7-8,11H,4-5,9-10,12-13H2,1-2H3
• InChI Key: FLLSHUKIIOGWBH-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)N(CC1=CC2=C(C=C1)OCO2)C3(CCCC3)C
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-(1,3-Benzodioxol-5-ylmethyl)-N-(1-methylcyclopentyl)but-2-ynamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as MDMP-2P, and it is a member of the phenylacetone family of compounds. The synthesis method of MDMP-2P is complex, and it involves several chemical reactions that require specialized equipment and expertise.

Mechanism Of Action

MDMP-2P acts on the central nervous system by binding to specific receptors in the brain. This binding results in the activation of certain signaling pathways, which can lead to various biochemical and physiological effects.
Biochemical and physiological effects:
MDMP-2P has been shown to have various biochemical and physiological effects, including increased dopamine release, increased serotonin release, and increased norepinephrine release. These effects can lead to increased energy, improved mood, and enhanced cognitive function.

Advantages And Limitations For Lab Experiments

MDMP-2P has several advantages for use in lab experiments, including its high potency and selectivity for certain receptors in the brain. However, this compound also has several limitations, including its complex synthesis method and potential toxicity.

Future Directions

There are several future directions for the study of MDMP-2P, including the development of new drugs based on its structure, the investigation of its potential therapeutic applications, and the exploration of its mechanism of action. Additionally, further research is needed to fully understand the potential risks and benefits of this compound for human use.
Conclusion:
In conclusion, MDMP-2P is a complex chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. The synthesis method of MDMP-2P is complex, and it requires specialized equipment and expertise. This compound has been shown to have various biochemical and physiological effects, and it has several advantages and limitations for use in lab experiments. Further research is needed to fully understand the potential risks and benefits of this compound for human use.

Synthesis Methods

The synthesis of MDMP-2P involves several steps, including the conversion of safrole to isosafrole, followed by the conversion of isosafrole to MDP2P. The final step involves the conversion of MDP2P to MDMP-2P using various reagents and solvents. This complex synthesis method requires specialized equipment and expertise, and it is not suitable for inexperienced researchers.

Scientific Research Applications

MDMP-2P has been the subject of several scientific studies due to its potential applications in various fields of research, including medicinal chemistry, neuroscience, and pharmacology. This compound has been shown to have a high affinity for certain receptors in the brain, which makes it a promising candidate for the development of new drugs.